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Compound of Interest

Compound Name: Tris(2-chloropropyl) phosphate

Cat. No.: B1196958 Get Quote

Abstract
Tris(2-chloropropyl) phosphate (TCPP) is a chlorinated organophosphate ester widely

utilized as an additive flame retardant and plasticizer in a variety of polymeric materials. This

technical guide provides a comprehensive overview of the chemical and physical properties,

structure, synthesis, and analytical methodologies pertaining to TCPP. The document is

intended to serve as a detailed resource for researchers, scientists, and professionals in drug

development and other relevant fields who require in-depth knowledge of this compound.

Chemical Structure and Identification
Tris(2-chloropropyl) phosphate is not a single compound but a complex mixture of isomers

due to the asymmetry of the propylene oxide used in its synthesis. The most common

commercial products are identified by the CAS number of the most abundant isomer, tris(1-

chloro-2-propyl) phosphate.[1]

IUPAC Name: tris(2-chloropropyl) phosphate[2]

Common Names: Tris(1-chloro-2-propyl)phosphate, Tris(2-chloroisopropyl)phosphate,

TMCP, TCIP[2]

CAS Number: 13674-84-5 (for the isomeric mixture)[2]

Molecular Formula: C₉H₁₈Cl₃O₄P[2]
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Molecular Weight: 327.56 g/mol [2]

The structure consists of a central phosphate group esterified with three 2-chloropropyl groups.

The presence of both chlorine and phosphorus atoms is fundamental to its flame retardant

properties.[3]

Physicochemical Properties
TCPP is a colorless to pale yellow, viscous liquid.[4] Its physical and chemical properties are

summarized in the table below.

Property Value Reference(s)

Physical State Liquid [5]

Appearance
Colorless to pale yellow

transparent liquid
[4]

Melting Point -42 °C to 20 °C [5][6]

Boiling Point 235-290 °C (decomposes) [5][6]

Density 1.28 - 1.29 g/cm³ at 25 °C [4][6]

Vapor Pressure 0.0092 mmHg [6]

Water Solubility 1,080 mg/L at 20°C [5]

Solubility in Organic Solvents

Soluble in ethanol, acetone,

chloroform, benzene, and

esters.

[4]

log Kow (Octanol-Water

Partition Coefficient)
2.59 [6]

Viscosity 61-70 cP at 25 °C [6]

Flash Point >200 °F [6]

Experimental Protocols
Synthesis of Tris(2-chloropropyl) phosphate
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The industrial synthesis of TCPP involves the reaction of phosphorus oxychloride (POCl₃) with

propylene oxide in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[3]

[7]

Materials:

Phosphorus oxychloride (POCl₃)

Propylene oxide

Anhydrous aluminum trichloride (AlCl₃)

Nitrogen gas

Aqueous sodium hydroxide solution

Deionized water

Anhydrous magnesium sulfate

Equipment:

Jacketed glass reactor with a mechanical stirrer, dropping funnel, condenser, and

temperature probe

Heating/cooling system for the reactor jacket

Separatory funnel

Rotary evaporator

Procedure:

Reactor Setup: Assemble the clean and dry reactor system. Purge the system with nitrogen

to create an inert and anhydrous atmosphere.

Charging Reactants: Charge the reactor with phosphorus oxychloride.
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Catalyst Addition: Add anhydrous aluminum trichloride (typically 0.2-1.0% by weight relative

to POCl₃) to the reactor with stirring.

Reaction Initiation: Heat the mixture to the reaction temperature, typically between 50-70°C.

Propylene Oxide Addition: Add propylene oxide dropwise from the dropping funnel to the

stirred mixture. The addition rate should be controlled to maintain the reaction temperature

within the desired range due to the exothermic nature of the reaction. A slight molar excess

of propylene oxide (e.g., 3.1-3.3 moles per mole of POCl₃) is typically used.

Reaction Completion: After the addition of propylene oxide is complete, continue stirring the

mixture for an additional 1-2 hours at a slightly elevated temperature (e.g., 70-80°C) to

ensure the reaction goes to completion.

Work-up and Purification:

Cool the crude product to room temperature.

Quench and neutralize the catalyst by washing the reaction mixture with an aqueous

sodium hydroxide solution in a separatory funnel.

Separate the organic layer and wash it several times with deionized water until the

aqueous layer is neutral.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove any remaining volatile components under reduced pressure using a rotary

evaporator to obtain the final product.

Analysis of Tris(2-chloropropyl) phosphate
Gas chromatography coupled with mass spectrometry (GC-MS) is a common and powerful

technique for the separation and quantification of TCPP isomers.

Instrumentation:
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Gas chromatograph equipped with a mass spectrometer (GC-MS)

A non-polar capillary column (e.g., DB-5) is often used for isomer separation.

General GC-MS Method:

Injection: Splitless injection is typically used for trace analysis.

Carrier Gas: Helium is a common carrier gas.

Oven Temperature Program: An optimized temperature gradient is crucial for separating the

isomers. A typical program might start at a lower temperature (e.g., 80°C), hold for a few

minutes, and then ramp up to a higher temperature (e.g., 300°C). A slower ramp rate during

the elution of the TCPP isomers can improve resolution.

Mass Spectrometer: Operated in either electron impact (EI) mode for identification or

selected ion monitoring (SIM) mode for quantification.

Sample Preparation:

Liquid Samples (e.g., water): Solid-phase extraction (SPE) is commonly used for pre-

concentration.

Solid Samples (e.g., dust, foam): Solvent extraction using methods like sonication or Soxhlet

extraction with solvents such as dichloromethane or toluene is employed. A cleanup step

using techniques like gel permeation chromatography (GPC) or SPE may be necessary for

complex matrices.

Determination of Physical Properties
Standardized methods from organizations like the Organisation for Economic Co-operation and

Development (OECD) and ASTM International should be followed for the determination of

physical properties.

Density: OECD Test Guideline 109 describes several methods for determining the density of

liquids, including the use of a hydrometer, an oscillating densitometer, or a pycnometer.[6][8]
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Melting Point: For viscous liquids or substances with a low melting point, the capillary

method is commonly used. The sample is introduced into a capillary tube and heated at a

controlled rate in a melting point apparatus. The temperature range from the first appearance

of liquid to complete melting is recorded.

Boiling Point: ASTM D2887 provides a standard test method for determining the boiling

range distribution of petroleum products by gas chromatography, which can be adapted for

pure substances. Alternatively, a micro boiling point determination using a Thiele tube can be

employed for small sample volumes.

Signaling Pathways and Logical Relationships
As an industrial chemical primarily used for its physical properties (flame retardancy), TCPP is

not designed to interact with biological signaling pathways in the manner of a pharmaceutical

compound. However, its mechanism of action as a flame retardant involves a series of

chemical reactions upon heating.

Industrial Synthesis of TCPP
The synthesis of TCPP is a multi-step industrial process. The following diagram illustrates the

general workflow.
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Caption: Industrial synthesis workflow for Tris(2-chloropropyl) phosphate (TCPP).

Flame Retardant Mechanism of TCPP
TCPP exerts its flame retardant effect through a dual mechanism in both the gas phase and the

condensed (solid) phase upon thermal decomposition.[8]
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Gas Phase Mechanism: In the gas phase, the heat from a fire causes TCPP to decompose,

releasing phosphorus-containing radicals (e.g., PO•). These highly reactive radicals act as

scavengers, interrupting the combustion chain reaction by reacting with and deactivating the

high-energy free radicals (H• and OH•) that propagate the flame.[8]

Condensed Phase Mechanism: In the condensed phase, the thermal decomposition of TCPP

leads to the formation of phosphoric acid and subsequently polyphosphoric acids. These acids

act as catalysts for the dehydration of the polymer matrix, promoting the formation of a stable

char layer on the surface of the material. This char layer acts as an insulating barrier, shielding

the underlying polymer from heat and oxygen and preventing the release of flammable volatile

compounds.[8]

The following diagram illustrates the logical relationship of the flame retardant mechanism.
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Caption: Logical flow of the dual-phase flame retardant mechanism of TCPP.

Conclusion
Tris(2-chloropropyl) phosphate is a technically important flame retardant with a well-

established industrial synthesis and a dual-phase mechanism of action. This guide has
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provided a detailed overview of its chemical and physical properties, along with protocols for its

synthesis and analysis. A thorough understanding of these aspects is crucial for its safe and

effective application, as well as for assessing its environmental and toxicological impact. The

provided diagrams offer a visual representation of the key processes related to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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